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Compound of Interest

Compound Name: NVP-2

Cat. No.: B15581976 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper handling of NVP-
2, a potent and selective ATP-competitive inhibitor of cyclin-dependent kinase 9 (CDK9).[1]

Given its cytotoxic potential, adherence to these procedures is vital for maintaining a safe

laboratory environment and ensuring the integrity of your research.

Immediate Safety and Handling Information
NVP-2 should be handled with caution, treating it as a potent cytotoxic compound. The primary

routes of occupational exposure are inhalation of powder, and skin or eye contact. The

available safety information indicates that NVP-2 is harmful if swallowed, in contact with skin, or

if inhaled.[2] Therefore, stringent adherence to the personal protective equipment (PPE)

guidelines and handling protocols outlined below is mandatory.

Personal Protective Equipment (PPE)
A multi-layered approach to PPE is critical to minimize exposure to NVP-2. All personnel must

be trained in the proper donning and doffing of PPE.
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PPE Component Specification Rationale

Gloves

Double-gloving with

chemotherapy-rated nitrile

gloves (compliant with ASTM

D6978-05).[3] The inner glove

should be tucked under the

gown cuff, and the outer glove

should go over the cuff.

Provides a robust barrier

against chemical permeation.

Double-gloving offers

additional protection in case of

a breach in the outer glove.[4]

Gown

Disposable, impermeable

gown with a solid front, long

sleeves, and tight-fitting elastic

or knit cuffs.[5]

Protects against splashes and

contamination of personal

clothing.

Eye/Face Protection
Chemical splash goggles and

a full-face shield.[6]

Ensures complete protection of

the eyes and face from

splashes of liquids or airborne

particles.

Respiratory Protection

A fit-tested N95 or higher-rated

respirator should be used

when handling the solid form

of NVP-2 outside of a

containment system.[6]

Prevents inhalation of

aerosolized powder, a primary

exposure risk.

Additional PPE
Disposable shoe covers and

head covering.

Prevents the tracking of

contaminants out of the

laboratory.[4]

Quantitative Data for NVP-2
The following table summarizes key quantitative data for NVP-2.
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Property Value Source(s)

Molecular Formula C₂₇H₃₇ClN₆O₂ [7][8]

Molecular Weight 513.1 g/mol [7]

CAS Number 1263373-43-8 [7][8]

Appearance Solid [7][9]

Purity ≥97% [8]

IC₅₀ (CDK9/CycT) 0.5 nM [1]

Solubility

Soluble to 100 mM in DMSO

and 100 mM in ethanol.

Insoluble in water.

[8][10]

Storage Conditions

Store powder at -20°C for up

to 3 years. Store solutions at

-80°C for up to 1 year.

[7][10]

Experimental Protocol: Preparation of a 10 mM NVP-
2 Stock Solution
This protocol outlines the steps for safely preparing a stock solution of NVP-2 from a solid

powder.

Objective: To prepare a 10 mM stock solution of NVP-2 in DMSO.

Materials:

NVP-2 solid powder

Anhydrous Dimethyl Sulfoxide (DMSO)

Sterile, conical-bottom polypropylene tubes

Calibrated pipettes and sterile, filtered pipette tips

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 10 Tech Support

https://www.caymanchem.com/product/34725/nvp-2
https://www.rndsystems.com/products/nvp-2_6535
https://www.caymanchem.com/product/34725/nvp-2
https://www.caymanchem.com/product/34725/nvp-2
https://www.rndsystems.com/products/nvp-2_6535
https://www.caymanchem.com/product/34725/nvp-2
https://www.medkoo.com/products/13582
https://www.rndsystems.com/products/nvp-2_6535
https://www.tocris.com/products/nvp-2_6535
https://www.rndsystems.com/products/nvp-2_6535
https://www.selleckchem.com/products/nvp-2.html
https://www.caymanchem.com/product/34725/nvp-2
https://www.selleckchem.com/products/nvp-2.html
https://www.benchchem.com/product/b15581976?utm_src=pdf-body
https://www.benchchem.com/product/b15581976?utm_src=pdf-body
https://www.benchchem.com/product/b15581976?utm_src=pdf-body
https://www.benchchem.com/product/b15581976?utm_src=pdf-body
https://www.benchchem.com/product/b15581976?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15581976?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Vortex mixer

Procedure:

Preparation of the Workspace:

Conduct all work in a certified chemical fume hood or a biological safety cabinet.

Cover the work surface with a disposable, absorbent, plastic-backed pad.[6]

Ensure a cytotoxic spill kit is readily accessible.[4]

Donning PPE:

Put on all required PPE as specified in the table above, ensuring proper fit.

Weighing of NVP-2:

Tare a sterile microcentrifuge tube on a calibrated analytical balance inside the fume hood.

Carefully add the desired amount of NVP-2 powder to the tube using a chemical-resistant

spatula. Avoid creating dust. For a 1 ml stock solution, you would need 5.13 mg of NVP-2.

Close the tube cap securely before removing it from the balance.

Solubilization:

In the fume hood, add the calculated volume of anhydrous DMSO to the tube containing

the NVP-2 powder. For a 10 mM solution from 5.13 mg of NVP-2, add 1 ml of DMSO.

Cap the tube tightly and vortex until the solid is completely dissolved. Gentle warming or

sonication may be used to aid dissolution if necessary.[11]

Aliquoting and Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile polypropylene tubes to

avoid repeated freeze-thaw cycles.
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Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -80°C for long-term storage.[10]

Decontamination and Waste Disposal:

Decontaminate all surfaces and equipment used with an appropriate cleaning agent.

Dispose of all contaminated materials, including gloves, pipette tips, and tubes, in a

designated cytotoxic waste container.

Operational and Disposal Plan
A comprehensive plan for the lifecycle of NVP-2 in the laboratory is essential for safety and

compliance.

Receiving and Storage
Upon receipt, inspect the package for any signs of damage or leakage in a designated area.

Personnel unpacking the shipment should wear appropriate PPE, including chemotherapy-

rated gloves.

Store NVP-2 in its original, tightly sealed container in a secure, designated freezer at -20°C,

away from incompatible materials.[7][8]

Maintain an accurate inventory of the compound.

Spill Management
In the event of a spill, immediately cordon off the area to prevent exposure to others.[12]

Use a designated cytotoxic spill kit and follow the manufacturer's instructions.

For solid spills, gently cover with absorbent material to avoid raising dust. For liquid spills,

absorb with appropriate pads.

All materials used for cleanup must be disposed of as cytotoxic waste.
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Report all spills to the laboratory supervisor and environmental health and safety

department.

Disposal Plan
The disposal of NVP-2 and all contaminated materials must be handled as cytotoxic waste to

prevent environmental contamination and accidental exposure.

Contaminated PPE and Materials: All disposable items that have come into contact with

NVP-2 (e.g., gloves, gowns, bench paper, pipette tips) are considered cytotoxic waste.[4]

These materials should be disposed of in clearly labeled, puncture-resistant, and leak-proof

cytotoxic waste containers, often color-coded purple or yellow with a cytotoxic symbol.[13]

[14]

Liquid Waste: Collect all aqueous waste containing NVP-2 in a sealed, labeled container. Do

not dispose of it down the drain.[15]

Unused Compound: Unused or expired NVP-2 must be disposed of through a certified

hazardous waste vendor. Do not place it in the regular trash.

Final Disposal: All cytotoxic waste should be incinerated at a high temperature in a licensed

facility.[13][16]

Visualizations
CDK9 Signaling Pathway and the Role of NVP-2
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CDK9 Signaling Pathway and NVP-2 Inhibition
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Caption: NVP-2 inhibits the P-TEFb complex, preventing transcription elongation.

Experimental Workflow for Safe Handling of NVP-2
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Workflow for Safe Handling of NVP-2
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Caption: Step-by-step workflow for the safe handling of NVP-2 in a lab setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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